N-(1-benzylpiperidin-4-yl)-2,2,2-trifluoroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Benzylpiperidin-4-yl derivatives are a class of compounds that have been studied for their potential therapeutic applications . They are heterocyclic compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom .
Molecular Structure Analysis
The molecular structure of these compounds typically includes a piperidine ring attached to a benzyl group . The exact structure would depend on the specific substituents present in the compound.Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds can vary depending on their specific structure. For instance, N-(1-Benzylpiperidin-4-yl)pyrimidin-2-amine has a molecular weight of 268.36 and is a solid at room temperature .Scientific Research Applications
Neuropharmacological Potential
N-(1-benzylpiperidin-4-yl)-2,2,2-trifluoroacetamide and related compounds have been explored for their activity on various neurotransmitter receptors and transporters, which are crucial in the functioning of the central nervous system. These studies highlight the compound's potential in influencing neurotransmitter dynamics, which could be beneficial for treating disorders like depression, epilepsy, and cognitive impairments.
Anticonvulsant Activity : Certain derivatives have shown promising results in preclinical models for their anticonvulsant properties, indicating potential applications in managing seizure disorders (Kamiński, Wiklik, & Obniska, 2015). The modifications in the chemical structure of these compounds contribute significantly to their pharmacological profiles, highlighting the importance of structural optimization in drug development.
Cognitive Enhancement : Some studies have focused on the cognitive-enhancing effects of related compounds, particularly in models of impaired learning and memory. These findings suggest potential therapeutic applications in cognitive disorders, such as Alzheimer's disease and other forms of dementia (Isomae, Morimoto, Hasegawa, Morita, & Kamei, 2003).
Neuroprotective Effects : The neuroprotective properties of these compounds, possibly through interactions with neurotransmitter systems, could offer therapeutic benefits in neurodegenerative conditions. The modulation of neurotransmitter systems, such as the cholinergic system, might underlie these neuroprotective effects, providing a rationale for further exploration in this area.
Mechanism of Action
Target of Action
N-(1-benzylpiperidin-4-yl)-2,2,2-trifluoroacetamide is a complex organic compound. It belongs to the class of organic compounds known as n-benzylpiperidines . These are heterocyclic compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom
Mode of Action
Structurally related compounds, such as n-(1-benzylpiperidin-4-yl)-arylacetamides, have been described as potent agonists at the sigma receptor . This suggests that this compound may interact with similar targets, leading to changes in cellular function.
Result of Action
The potential interaction with sigma receptors suggests it may influence a variety of physiological processes, as sigma receptors are involved in modulating the immune system, as well as the central nervous system .
Safety and Hazards
Properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-2,2,2-trifluoroacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17F3N2O/c15-14(16,17)13(20)18-12-6-8-19(9-7-12)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIUDAKGVCDDOPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)C(F)(F)F)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.